Pyridines and derivatives
Pyridines are a class of heterocyclic compounds characterized by their six-membered aromatic ring containing one nitrogen atom. These compounds exhibit diverse chemical properties due to the presence of the lone pair on the nitrogen, making them valuable in both academic research and industrial applications.
Derivatives of pyridine include substitution products where various groups can be attached to the nitrogen or other carbon atoms within the ring structure. Common substituents include alkyl, alkoxy, halogen, cyano, and amino groups, which significantly alter the chemical reactivity and physical properties of these compounds.
Pyridines are widely used in the synthesis of pharmaceuticals, agrochemicals, dyes, and polymers due to their unique functional groups. For instance, they serve as key intermediates for the production of anticonvulsants, analgesics, and antibiotics. Additionally, pyridine derivatives play a crucial role in catalysis, acting as ligands or promoters in various chemical reactions.
The structural flexibility of pyridines allows for the exploration of new applications across multiple fields, making them indispensable tools in modern chemistry.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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HPtz | 14389-12-9 | C6H5N5 |
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2-Cyano-3-chloro-5-(trifluoromethyl)-pyridine | 80194-70-3 | C7H2ClF3N2 |
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(S)-(-)-1-(4-Pyridyl)ethanol | 54656-96-1 | C7H9NO |
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(1S)-1-(2-pyridyl)ethanol | 59042-90-9 | C7H9NO |
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3-(Trifluoromethyl)pyridine | 3796-23-4 | C6H4F3N |
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Pyridine-3-carbothioamide | 4621-66-3 | C6H6N2S |
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2-hydrazinylpyridine | 4930-98-7 | C5H7N3 |
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3-(Pyridin-4-yl)propanenitrile | 84200-06-6 | C8H8N2 |
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trimethyl-[2-(2-pyridyl)ethynyl]silane | 86521-05-3 | C10H13NSi |
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5-Bromo-2-hydroxymethylpyridine | 88139-91-7 | C6H6BrNO |
Related Literature
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Haibo Wang,Lang Yin,Sujia Zhang Environ. Sci.: Water Res. Technol., 2017,3, 147-155
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Tomohiro Yasukawa,Hiroyuki Miyamura,Shū Kobayashi Chem. Sci., 2015,6, 6224-6229
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Brandon A. Vara,Matthieu Jouffroy,Gary A. Molander Chem. Sci., 2017,8, 530-535
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Dmitry V. Uborsky,Dmitry Y. Mladentsev,Bogdan A. Guzeev,Ilya S. Borisov,Antonio Vittoria,Christian Ehm,Roberta Cipullo,Coen Hendriksen,Nic Friederichs,Vincenzo Busico,Alexander Z. Voskoboynikov Dalton Trans., 2020,49, 3015-3025
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